1-(2-Isopropyl-5,6,7,8-tetrahydro-3-quinolinyl)-1-propanone

• Molecular Formula: C15H21NO
• Molecular Weight: 231.33 g/mol
• IUPAC Name: 1-(2-propan-2-yl-5,6,7,8-tetrahydroquinolin-3-yl)propan-1-one
• InChI: InChI=1S/C15H21NO/c1-4-14(17)12-9-11-7-5-6-8-13(11)16-15(12)10(2)3/h9-10H,4-8H2,1-3H3
• InChI Key: JVCQLJDIDYGHTL-UHFFFAOYSA-N
• SMILES: CCC(=O)C1=CC2=C(CCCC2)N=C1C(C)C
• Canonical SMILES: CCC(=O)C1=C(N=C2CCCCC2=C1)C(C)C

Description

1-(2-Isopropyl-5,6,7,8-tetrahydro-3-quinolinyl)-1-propanone, also known as PT-141, is a synthetic peptide that has been extensively studied for its potential use as a treatment for sexual dysfunction. PT-141 is a derivative of the naturally occurring hormone alpha-melanocyte-stimulating hormone (α-MSH) and has been shown to stimulate sexual desire and arousal in both men and women.

Mechanism of Action

1-(2-Isopropyl-5,6,7,8-tetrahydro-3-quinolinyl)-1-propanone works by activating melanocortin receptors in the brain, which are involved in the regulation of sexual behavior and arousal. Activation of these receptors leads to the release of various neurotransmitters, including dopamine and oxytocin, which are known to play a role in sexual desire and arousal.
Biochemical and Physiological Effects:
1-(2-Isopropyl-5,6,7,8-tetrahydro-3-quinolinyl)-1-propanone has been shown to have a number of biochemical and physiological effects, including increased sexual desire and arousal, improved erectile function, and increased levels of the hormone testosterone. 1-(2-Isopropyl-5,6,7,8-tetrahydro-3-quinolinyl)-1-propanone has also been shown to have anti-inflammatory and anti-obesity effects.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2-Isopropyl-5,6,7,8-tetrahydro-3-quinolinyl)-1-propanone in lab experiments is that it has a well-defined mechanism of action and has been extensively studied in both animal and human models. However, one limitation is that it can be difficult to obtain and is relatively expensive compared to other compounds.

Future Directions

There are a number of potential future directions for research on 1-(2-Isopropyl-5,6,7,8-tetrahydro-3-quinolinyl)-1-propanone, including:
1. Further studies on its use as a treatment for sexual dysfunction, including in combination with other therapies.
2. Investigation of its potential use in other conditions, such as obesity and inflammation.
3. Development of new analogues of 1-(2-Isopropyl-5,6,7,8-tetrahydro-3-quinolinyl)-1-propanone with improved pharmacokinetic and pharmacodynamic properties.
4. Studies on the long-term safety and efficacy of 1-(2-Isopropyl-5,6,7,8-tetrahydro-3-quinolinyl)-1-propanone in humans.
5. Investigation of the role of 1-(2-Isopropyl-5,6,7,8-tetrahydro-3-quinolinyl)-1-propanone in other physiological processes, such as pain perception and immune function.
In conclusion, 1-(2-Isopropyl-5,6,7,8-tetrahydro-3-quinolinyl)-1-propanone is a synthetic peptide with potential applications in the treatment of sexual dysfunction and other conditions. While there is still much to learn about its mechanism of action and long-term safety, ongoing research is likely to shed light on its potential benefits and limitations.

Synthesis Methods

The synthesis of 1-(2-Isopropyl-5,6,7,8-tetrahydro-3-quinolinyl)-1-propanone involves the chemical modification of α-MSH to create a compound that is more stable and has a longer half-life in the body. The process involves the use of various chemical reagents and techniques, including solid-phase peptide synthesis and high-performance liquid chromatography.

Scientific Research Applications

1-(2-Isopropyl-5,6,7,8-tetrahydro-3-quinolinyl)-1-propanone has been the subject of numerous scientific studies, with researchers investigating its potential use as a treatment for sexual dysfunction, including erectile dysfunction and female sexual arousal disorder. 1-(2-Isopropyl-5,6,7,8-tetrahydro-3-quinolinyl)-1-propanone has also been studied for its potential use in treating other conditions, such as obesity and inflammation.